Cas no 1804457-76-8 (2-Methyl-3,5,6-trifluorobenzoic acid)

• Product Name: 2-Methyl-3,5,6-trifluorobenzoic acid
• CAS No: 1804457-76-8
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• CID: 5000802
• Update Time: 2025-06-10

2-Methyl-3,5,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3,5,6-trifluorobenzoic acid

• Inchi： 1S/C8H5F3O2/c1-3-4(9)2-5(10)7(11)6(3)8(12)13/h2H,1H3,(H,12,13)
• InChI Key： UIHAAKXJCJEUOM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(C(=O)O)=C1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 2-Methyl-3,5,6-trifluorobenzoic acid

2-Methyl-3,5,6-Trifluorobenzoic Acid: A Comprehensive Overview

The compound 2-Methyl-3,5,6-trifluorobenzoic acid (CAS No. 1804457-76-8) is a highly fluorinated aromatic carboxylic acid with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its ability to participate in a wide range of chemical reactions. The presence of multiple fluorine atoms in its structure contributes to its distinctive electronic properties, making it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

Physical Properties: 2-Methyl-3,5,6-trifluorobenzoic acid exists as a white crystalline solid under standard conditions. Its melting point is reported to be around 180°C, and it is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. The compound's density is approximately 1.7 g/cm³, reflecting the influence of the fluorine atoms on its molecular weight and packing efficiency.

Chemical Properties: The chemical structure of 2-Methyl-3,5,6-trifluorobenzoic acid is characterized by a benzene ring substituted with a methyl group at position 2 and fluorine atoms at positions 3, 5, and 6. This substitution pattern imparts a high degree of symmetry to the molecule, which is advantageous for certain types of chemical reactions. The carboxylic acid group at position 1 (assuming the numbering starts from the methyl group) makes this compound acidic with a pKa value in the range of 2.5–3.0.

Synthesis: The synthesis of 2-Methyl-3,5,6-trifluorobenzoic acid typically involves multi-step processes that include fluorination reactions. One common approach involves the electrophilic substitution of a methyl-substituted benzene derivative with fluorine atoms under controlled conditions. Recent advancements in fluorination techniques have enabled higher yields and improved purity levels for this compound.

Applications: This compound finds applications in several areas due to its unique properties. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer activities. In materials science, it is used as a precursor for the preparation of fluorinated polymers and high-performance coatings. Additionally, it plays a role in analytical chemistry as a reference standard for chromatographic separations.

Recent Research Developments: Recent studies have explored the use of 2-Methyl-3,5,6-trifluorobenzoic acid in the development of novel drug delivery systems. Researchers have demonstrated that its fluorinated structure enhances drug solubility and bioavailability when incorporated into lipid-based nanoparticles. Furthermore, its application in electrochemical sensing has been investigated for detecting trace amounts of heavy metals in environmental samples.

Safety Considerations: While handling this compound, appropriate safety precautions should be taken due to its potential irritant properties. Gloves and goggles are recommended during synthesis and manipulation to minimize exposure risks.

In conclusion, 2-Methyl-3,5,6-trifluorobenzoic acid (CAS No. 1804457-76-8) stands out as an important intermediate in organic synthesis with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research efforts aimed at harnessing its full potential in advancing modern science and technology.